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Compound of Interest

Compound Name: 2-Chloro-4-sulfamoylaniline

Cat. No.: B1348100 Get Quote

An In-depth Technical Guide to 4-amino-3-
chlorobenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and

biological properties of 4-amino-3-chlorobenzenesulfonamide. The information is intended for

professionals in research and drug development, with a focus on quantitative data,

experimental methodologies, and biological context.

Core Properties
4-amino-3-chlorobenzenesulfonamide is an aromatic sulfonamide, a class of compounds of

significant interest in medicinal chemistry. Its identity and fundamental properties are

summarized below.

Table 1: Compound Identification
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Identifier Value Reference

IUPAC Name
4-amino-3-

chlorobenzenesulfonamide
[1]

CAS Number 53297-68-0 [1]

Molecular Formula C₆H₇ClN₂O₂S [1]

Molecular Weight 206.65 g/mol [1][2]

Canonical SMILES
C1=CC(=C(C=C1S(=O)

(=O)N)Cl)N
[1]

InChI Key
LFIOFZKZCDMGFG-

UHFFFAOYSA-N
[1]

Synonyms
2-Chloro-4-sulfamoylaniline, 3-

Chlorosulfanilamide
[1]

Table 2: Physical Properties
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Property Value Notes Reference

Appearance White solid powder
Commercially

available form
[2]

Melting Point
Not experimentally

reported

The related isomer, 2-

amino-4-

chlorobenzenesulfona

mide, has a predicted

melting point of 170.7

°C.

[3]

Boiling Point
Not experimentally

reported

The related isomer, 2-

amino-4-

chlorobenzenesulfona

mide, has a predicted

boiling point of 330.4

°C.

[3]

Solubility
Not experimentally

reported

Expected to be

soluble in polar

organic solvents like

DMF and DMSO, and

slightly soluble in

ethanol and water,

similar to related

sulfonamides.

[4][5]

Table 3: Chemical and Spectral Properties
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Property Value Notes Reference

XLogP3 0.8 Computed [1]

Hydrogen Bond

Donors
2 Computed [1]

Hydrogen Bond

Acceptors
4 Computed [1]

pKa
Not experimentally

reported

The sulfonamide

group (-SO₂NH₂)

typically has a pKa

around 10, while the

anilinic amino group (-

NH₂) has a pKa

around 4.

Mass Spectrometry
Molecular Ion [M]⁺ at

m/z = 206
GC-MS Data [1]

Infrared (IR) Spectra
Not experimentally

reported

Expected

characteristic peaks

(cm⁻¹): 3400-3200 (N-

H stretch), 1350-1310

(SO₂ asymm. stretch),

1170-1150 (SO₂

symm. stretch), 850-

750 (C-Cl stretch).

[6][7][8]
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¹H NMR Spectra
Not experimentally

reported

Expected signals (in

DMSO-d₆): Aromatic

protons (doublets and

doublet of doublets,

~6.5-7.5 ppm),

sulfonamide protons (-

SO₂NH₂, broad

singlet, ~7.2 ppm),

amine protons (-NH₂,

broad singlet, ~5.8

ppm).

¹³C NMR Spectra
Not experimentally

reported

Expected signals (in

DMSO-d₆): 6 unique

aromatic carbons, with

chemical shifts

influenced by the

substituents (-NH₂, -

Cl, -SO₂NH₂).

Biological Activity: Carbonic Anhydrase Inhibition
4-amino-3-chlorobenzenesulfonamide belongs to the sulfonamide class of compounds, which

are well-established inhibitors of carbonic anhydrases (CAs).[9] These zinc-containing

metalloenzymes catalyze the reversible hydration of carbon dioxide to bicarbonate and are

crucial in various physiological processes.[10] Inhibition of specific CA isoforms is a therapeutic

strategy for conditions like glaucoma, epilepsy, and certain cancers.[9]

This compound has been shown to be an effective inhibitor of several human (h) and murine

(m) CA isoforms.

Table 4: Carbonic Anhydrase Inhibition Profile
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Isoform
Inhibition Constant
(Kᵢ)

Assay Method Reference

hCA XII 3.10 nM Not specified [11]

mCA XIII 56 nM CO₂ Hydrase Assay [12]

hCA IX 41 nM
Stopped-flow CO₂

Hydrase Assay
[11]

hCA II 12 nM
Stopped-flow CO₂

Hydrase Assay
[11]

The inhibitory mechanism involves the coordination of the deprotonated sulfonamide nitrogen

atom to the Zn(II) ion within the enzyme's active site.[10][13] This binding displaces the zinc-

bound water molecule/hydroxide ion, disrupting the catalytic cycle.

Mechanism of Carbonic Anhydrase (CA) inhibition by a sulfonamide.

Experimental Protocols
While specific, validated protocols for the synthesis and analysis of 4-amino-3-

chlorobenzenesulfonamide are not widely published, the following sections detail standard,

reliable methodologies based on established organic chemistry principles for this class of

compounds.

Proposed Synthesis Protocol
The synthesis of 4-amino-3-chlorobenzenesulfonamide can be logically achieved from 2-

chloroaniline via a four-step process involving protection, chlorosulfonation, amination, and

deprotection.

Step 1: Protection of the Amino Group. 2-chloroaniline is reacted with acetic anhydride in an

appropriate solvent (e.g., acetic acid) to form 2-chloroacetanilide. This protects the amino

group from the harsh conditions of the subsequent chlorosulfonation step.

Step 2: Electrophilic Aromatic Substitution (Chlorosulfonation). The protected 2-

chloroacetanilide is treated with excess chlorosulfonic acid (ClSO₃H) at low temperature. The
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acetamido group is a strong ortho-, para-director, guiding the sulfonyl chloride group to the

position para to it, yielding 4-acetamido-3-chlorobenzenesulfonyl chloride.

Step 3: Formation of the Sulfonamide. The resulting sulfonyl chloride is reacted with

concentrated aqueous ammonia (ammonium hydroxide) to displace the chloride and form

the sulfonamide, 4-acetamido-3-chlorobenzenesulfonamide.

Step 4: Deprotection. The acetyl protecting group is removed by acid-catalyzed hydrolysis

(e.g., refluxing with aqueous HCl) to yield the final product, 4-amino-3-

chlorobenzenesulfonamide. The product would then be isolated by neutralization and purified

by recrystallization.

Proposed Analytical Protocol: HPLC
A standard reverse-phase high-performance liquid chromatography (RP-HPLC) method can be

used for the analysis of purity and for quantification.

Instrumentation: HPLC system with a UV-Vis detector.

Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

Gradient: A linear gradient from 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 254 nm.

Sample Preparation: Samples are dissolved in a suitable solvent, such as a 50:50 mixture of

acetonitrile and water, and filtered through a 0.45 µm syringe filter before injection.

This method separates compounds based on their hydrophobicity and is a standard approach

for the analysis of small aromatic molecules.[14][15]
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Start:
2-Chloroaniline

Step 1: Protection
(Ac₂O)

2-Chloroacetanilide
Step 2: Chlorosulfonation

(ClSO₃H)
4-Acetamido-3-chlorobenzene-

sulfonyl chloride
Step 3: Amination

(NH₄OH)
4-Acetamido-3-chlorobenzene-

sulfonamide
Step 4: Deprotection

(HCl, H₂O, Heat)

Final Product:
4-Amino-3-chloro-

benzenesulfonamide

Purification
(Recrystallization)

Analysis
(HPLC, NMR, MS)

Click to download full resolution via product page

Proposed experimental workflow for synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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